![molecular formula C9H7ClN2 B579922 5-Chloroquinolin-4-amine CAS No. 92385-37-0](/img/structure/B579922.png)
5-Chloroquinolin-4-amine
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Overview
Description
5-Chloroquinolin-4-amine is a chemical compound with the molecular formula C9H7ClN2 . It appears as light yellow needle-like crystals . It is insoluble in water but easily soluble in ethanol and ether . This compound can be used as a dye intermediate .
Synthesis Analysis
The synthesis of this compound and its derivatives has been reported in several studies . For instance, one study reported an environmentally benign two-step synthetic approach to novel chloroquine and hydroxychloroquine analogues . Another study aimed to synthesize N-substituted-5-(4-chloroquinolin-2-yl)-1,3,4-thiadiazol-2-amine derivatives .
Molecular Structure Analysis
The molecular structure of this compound has been characterized using various techniques such as FTIR, Proton NMR, Carbon NMR, and mass spectral analysis .
Physical And Chemical Properties Analysis
This compound is a light yellow needle-like crystal . It has a melting point of 87℃ . It is insoluble in water but easily soluble in ethanol and ether .
Scientific Research Applications
Chemoselectivity in Amination Reactions
Research has highlighted the chemoselectivity in amination reactions involving chloroquinoline derivatives. For example, Shen et al. (2010) discovered that under specific conditions, 4-chloroquinazolines undergo selective amination with cyclic secondary amino groups, illustrating the compound's utility in synthetic organic chemistry to achieve desired selectivity in forming new chemical bonds (Shen et al., 2010).
Electrochemical Studies
Lam et al. (2017) conducted electrochemical studies on chloroquine derivatives, including those with secondary-amine substitutions, to understand their oxidation behaviors. This research contributes to the knowledge of electrochemical properties and reaction mechanisms of chloroquinoline compounds, providing insights into their potential applications in developing electrochemical sensors or redox-active materials (Lam et al., 2017).
Antitumor and Antimicrobial Applications
Several studies have synthesized and evaluated chloroquinoline derivatives for their antitumor and antimicrobial activities. For instance, Ren et al. (2013) synthesized novel 4-aminoquinoline derivatives as antitumor agents, showing significant cytotoxicity against various cancer cell lines. This suggests the compound's potential as a lead for developing new anticancer drugs (Ren et al., 2013).
Antimalarial and Antiprotozoal Activity
Research into chloroquinoline derivatives has also extended to their antimalarial and antiprotozoal activities. Faist et al. (2017) prepared ω-aminoacyl and -alkyl derivatives of 7-chloroquinolin-4-amine, demonstrating promising antiplasmodial activities against both sensitive and resistant strains of Plasmodium falciparum. This indicates the potential of chloroquinoline compounds in overcoming resistance to traditional antimalarial drugs (Faist et al., 2017).
Safety and Hazards
The safety data sheet for 5-Chloroquinolin-4-amine suggests that it should be handled with care. It advises against breathing in mist, gas, or vapors and recommends avoiding contact with skin and eyes . Personal protective equipment and chemical impermeable gloves are recommended when handling this compound .
Mechanism of Action
Target of Action
5-Chloroquinolin-4-amine, a derivative of quinoline, is known to interact with various biological targets. Quinoline derivatives have been found to exhibit significant antimicrobial and anticancer activities. The primary targets of this compound are likely to be similar to those of its parent compound, quinoline. For instance, in the context of anticancer activity, quinoline derivatives have been found to interact with the PI3K/AKT/mTOR pathway proteins .
Mode of Action
The mode of action of this compound involves its interaction with its targets, leading to changes in cellular processes. For instance, in the case of anticancer activity, the compound interacts with the PI3K/AKT/mTOR pathway proteins, which play a crucial role in cell proliferation and survival . The compound’s interaction with these proteins can inhibit their function, thereby suppressing cancer cell growth.
Biochemical Pathways
The biochemical pathways affected by this compound are likely to be those associated with its targets. In the context of anticancer activity, the compound affects the PI3K/AKT/mTOR pathway . This pathway is involved in regulating cell growth, proliferation, and survival. By interacting with proteins in this pathway, this compound can disrupt these processes, leading to the inhibition of cancer cell growth.
Result of Action
The result of this compound’s action is the inhibition of the growth of cells, such as cancer cells . By interacting with proteins in the PI3K/AKT/mTOR pathway, the compound can disrupt cell proliferation and survival processes, leading to the suppression of cancer cell growth.
Biochemical Analysis
Biochemical Properties
5-Chloroquinolin-4-amine, like other quinoline derivatives, is expected to interact with various enzymes, proteins, and other biomolecules. Specific interactions of this compound have not been extensively studied
Cellular Effects
Quinoline derivatives have been reported to exhibit anticancer activities, suggesting that they may influence cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
It is known that quinoline derivatives can interact with various biomolecules, potentially leading to changes in gene expression and enzyme activity
Properties
IUPAC Name |
5-chloroquinolin-4-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7ClN2/c10-6-2-1-3-8-9(6)7(11)4-5-12-8/h1-5H,(H2,11,12) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQZNHGOMVIJEAJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC=CC(=C2C(=C1)Cl)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7ClN2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70696191 |
Source
|
Record name | 5-Chloroquinolin-4-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70696191 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.62 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
92385-37-0 |
Source
|
Record name | 5-Chloro-4-quinolinamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=92385-37-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Chloroquinolin-4-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70696191 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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